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Compound of Interest

Compound Name:
L-alpha-Amino-epsilon-

caprolactam hydrochloride

Cat. No.: B1281026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties

of L-alpha-Amino-epsilon-caprolactam hydrochloride. The information is curated for

researchers, scientists, and professionals in drug development, with a focus on delivering

precise data and detailed experimental methodologies.

Chemical and Physical Properties
L-alpha-Amino-epsilon-caprolactam hydrochloride, a derivative of the essential amino acid

L-lysine, serves as a versatile building block in organic synthesis.[1] Its unique cyclic structure

makes it a valuable precursor in the development of novel pharmaceuticals and polymers.[1]
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Property Value Source(s)

Chemical Name
(3S)-3-aminoazepan-2-one

hydrochloride
[2]

Synonyms

L-Lysine lactam hydrochloride,

(S)-3-Amino-hexahydro-2-

azepinone hydrochloride

[1][3]

CAS Number 26081-07-2 [1][3]

Molecular Formula C₆H₁₃ClN₂O [2]

Molecular Weight 164.63 g/mol [1][2]

Appearance
White to faint brown powder or

crystals
[1]
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Property Value Notes Source(s)

Melting Point
>270 °C

(decomposes)

Inconsistent values

reported (e.g., 294

°C), suggesting

decomposition rather

than a sharp melting

point. The free base

(DL-form) melts at

77°C.

[4]

pKa
Predicted: 16.06 ±

0.40

This value is for the

free base (DL-form)

and is a prediction.

Experimental

determination for the

hydrochloride is

recommended.

[4]

Optical Activity
[α]20/D −27±2°, c =

1% in H₂O
[5]

Storage Temperature 2-8°C [1][5]

Solubility
Quantitative solubility data for L-alpha-Amino-epsilon-caprolactam hydrochloride is not

readily available in the literature. However, qualitative descriptions indicate it is soluble in water.

[4] The solubility of the free base (D-form) has been reported in various solvents:

Solvent Solubility (D-form)

Dimethylformamide (DMF) 30 mg/mL

Dimethyl sulfoxide (DMSO) 30 mg/mL

Ethanol 30 mg/mL

Phosphate-Buffered Saline (PBS, pH 7.2) 10 mg/mL
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Experimental Protocols
The following sections detail standardized methodologies for determining the key

physicochemical properties of L-alpha-Amino-epsilon-caprolactam hydrochloride.

Melting Point Determination
Objective: To determine the melting range of the compound, noting any decomposition.

Methodology:

Sample Preparation: A small, dry sample of L-alpha-Amino-epsilon-caprolactam
hydrochloride is finely powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Instrumentation: A calibrated melting point apparatus is used.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded. Any signs of decomposition

(e.g., color change, gas evolution) should be noted.

Sample Preparation Analysis

Powder Sample Load Capillary Tube Place in Apparatus Heat at 1-2 °C/min Observe & Record
Melting Range

Click to download full resolution via product page

Melting Point Determination Workflow

pKa Determination by Potentiometric Titration
Objective: To experimentally determine the acid dissociation constant (pKa) of the amino group.
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Methodology:

Solution Preparation: A standard solution of L-alpha-Amino-epsilon-caprolactam
hydrochloride is prepared in deionized water.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titration: A standardized solution of sodium hydroxide (NaOH) is added in small, precise

increments.

Data Collection: The pH of the solution is recorded after each addition of titrant.

Data Analysis: A titration curve is generated by plotting pH versus the volume of NaOH

added. The pKa is determined from the midpoint of the buffer region of the curve.

Setup Titration Data Analysis

Prepare Standard Solution Calibrate pH Meter Titrate with NaOH Record pH after each addition Plot Titration Curve Determine pKa from Midpoint

Click to download full resolution via product page

pKa Determination Workflow

Solubility Determination
Objective: To quantify the solubility of the compound in various solvents.

Methodology:

Equilibrium Method: An excess amount of L-alpha-Amino-epsilon-caprolactam
hydrochloride is added to a known volume of the solvent at a specific temperature.

Agitation: The mixture is agitated for a sufficient period to ensure equilibrium is reached.
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Separation: The undissolved solid is separated from the saturated solution by centrifugation

or filtration.

Quantification: The concentration of the dissolved compound in the supernatant/filtrate is

determined using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy).

Add Excess Solid to Solvent

Agitate to Equilibrium

Separate Solid and Liquid

Quantify Concentration of Solute

Click to download full resolution via product page

Solubility Determination Workflow

Applications in Research and Development
L-alpha-Amino-epsilon-caprolactam hydrochloride is a key intermediate in several areas of

scientific research and development:

Pharmaceutical Synthesis: It serves as a chiral building block for the synthesis of various

pharmaceutical compounds.[1]

Polymer Chemistry: Its structure allows for incorporation into polymer backbones to modify

their properties.[1]

Biochemical Research: Used in studies of amino acid metabolism and enzyme function.[1]
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Safety and Handling
For detailed safety and handling information, it is essential to consult the Safety Data Sheet

(SDS) provided by the supplier. General precautions include handling in a well-ventilated area

and using appropriate personal protective equipment (PPE). The compound should be stored

in a cool, dry place.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/41390
https://www.sigmaaldrich.com/SG/en/product/aldrich/21612
https://www.benchchem.com/product/b1281026?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41390
https://pubchem.ncbi.nlm.nih.gov/compound/L-alpha-Amino-epsilon-caprolactam-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/L-alpha-Amino-epsilon-caprolactam-hydrochloride
https://www.scbt.com/p/l--alpha-amino-epsilon-caprolactam-hydrochloride-26081-07-2
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5164914_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/21612
https://www.benchchem.com/product/b1281026#l-alpha-amino-epsilon-caprolactam-hydrochloride-basic-properties
https://www.benchchem.com/product/b1281026#l-alpha-amino-epsilon-caprolactam-hydrochloride-basic-properties
https://www.benchchem.com/product/b1281026#l-alpha-amino-epsilon-caprolactam-hydrochloride-basic-properties
https://www.benchchem.com/product/b1281026#l-alpha-amino-epsilon-caprolactam-hydrochloride-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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